Cas no 1270406-31-9 (2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine)

• Product Name: 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine
• CAS No: 1270406-31-9
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 6357495
• PubChem ID: 103692996
• Update Time: 2025-05-20

2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine
• 1270406-31-9
• EN300-1986290

• Inchi： 1S/C9H12ClNS/c1-6-5-12-9(8(6)10)7-3-2-4-11-7/h5,7,11H,2-4H2,1H3
• InChI Key： WUQLHSMUSPGEDQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C1CCCN1

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine

Introduction to 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine and Its Significance in Modern Chemical Research

2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine, with the CAS number 1270406-31-9, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyrrolidine ring fused with a thiophene derivative, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structural composition of 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine is characterized by the presence of a chloro substituent on the thiophene ring and a methyl group at the 4-position. This specific arrangement contributes to its distinct electronic and steric properties, which are crucial for its interactions with biological targets. The pyrrolidine moiety, known for its ability to enhance solubility and bioavailability, further enhances the compound's potential as a pharmacological entity.

In recent years, there has been a growing interest in exploring the pharmacological properties of thiophene-pyrrolidine hybrids. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, studies have indicated that derivatives of this class can interact with enzymes and receptors involved in inflammation, pain perception, and neurotransmission.

One of the most compelling aspects of 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop libraries of analogs with tailored properties. These efforts have led to the identification of several lead compounds that are being further optimized for therapeutic efficacy and safety.

The synthesis of 1270406-31-9 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired heterocyclic core. These methods not only ensure high yield but also minimize unwanted byproducts, making the process more efficient and sustainable.

The biological activity of 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine has been extensively studied in vitro. Initial screening assays have revealed that it exhibits inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration. For example, preliminary data suggest that it may interfere with kinases and other signaling molecules that are aberrantly activated in these conditions.

In addition to its enzymatic activity, CAS no1270406-31-9 has demonstrated potential as an antagonist or agonist at various receptors. This dual functionality makes it an attractive candidate for developing drugs that can fine-tune physiological processes without causing significant side effects. Further investigation into its receptor binding affinities and signal transduction mechanisms is warranted to fully elucidate its pharmacological profile.

The development of novel drug candidates often involves rigorous computational modeling to predict their interactions with biological targets. Molecular docking studies have been performed on 1270406-31-9 to understand how it binds to specific proteins. These simulations have provided insights into key binding pockets and hydrogen bonding interactions, guiding the design of more potent derivatives.

The role of computational chemistry in drug discovery cannot be overstated. By integrating experimental data with theoretical calculations, researchers can accelerate the identification of promising candidates like 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine. This interdisciplinary approach has significantly reduced the time and cost associated with traditional screening methods.

Epidemiological studies have also highlighted the importance of thiophene derivatives in addressing global health challenges. Their prevalence in natural products and synthetic compounds underscores their versatility as pharmacological scaffolds. As such, compounds like CAS no1270406-31-9 continue to be a focus of intense research interest.

The future prospects for 1270406-31-9 are promising, with ongoing studies aimed at expanding its therapeutic applications. Researchers are exploring its potential in treating infectious diseases, metabolic disorders, and even neurological conditions. The compound's unique structural features offer a rich foundation for innovation in medicinal chemistry.

In conclusion, 2-(3-chloro-4-methylthiophen-2-yl)pyrrolidine, identified by CAS number 1270406-31-9, represents a significant advancement in chemical biology and pharmaceutical research. Its distinct structural properties and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its impact on global health is likely to grow exponentially.